Cas no 2138263-99-5 (3-(3-amino-1H-1,2,4-triazol-1-yl)methyl-N,N-dimethyl-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(3-amino-1H-1,2,4-triazol-1-yl)methyl-N,N-dimethyl-1,2,4-thiadiazol-5-amine
• CAS No: 2138263-99-5
• MF: C₇H₁₁N₇S
• MW: 225.274137735367
• CID: 6394808
• PubChem ID: 165481738
• Update Time: 2025-05-21

3-(3-amino-1H-1,2,4-triazol-1-yl)methyl-N,N-dimethyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1H-1,2,4-triazol-1-yl)methyl-N,N-dimethyl-1,2,4-thiadiazol-5-amine
• EN300-1110601
• 3-[(3-amino-1H-1,2,4-triazol-1-yl)methyl]-N,N-dimethyl-1,2,4-thiadiazol-5-amine
• 2138263-99-5

• Inchi： 1S/C7H11N7S/c1-13(2)7-10-5(12-15-7)3-14-4-9-6(8)11-14/h4H,3H2,1-2H3,(H2,8,11)
• InChI Key： ZQGSTTIWZXOJRC-UHFFFAOYSA-N
• SMILES： S1C(=NC(CN2C=NC(N)=N2)=N1)N(C)C

Computed Properties

• Exact Mass: 225.07966455g/mol
• Monoisotopic Mass: 225.07966455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-(3-amino-1H-1,2,4-triazol-1-yl)methyl-N,N-dimethyl-1,2,4-thiadiazol-5-amine

Chemical Compound: 3-(3-amino-1H-1,2,4-triazol-1-yl)methyl-N,N-dimethyl-1,2,4-thiadiazol-5-amine (CAS No: 2138263-99-5)

The compound 3-(3-amino-1H-1,2,4-triazol-1-yl)methyl-N,N-dimethyl-1,2,4-thiadiazol-5-amine (CAS No: 2138263-99-5) is a structurally complex organic compound with significant potential in various fields of chemistry and material science. This compound is characterized by its unique combination of functional groups and heterocyclic rings, which contribute to its versatile chemical properties.

The molecule features a thiadiazole ring system fused with a triazole group. The thiadiazole ring is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive compounds. The triazole group further enhances the compound's reactivity and selectivity in different chemical environments.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive molecules with anti-tumor and anti-inflammatory properties. The presence of amino groups in the structure allows for easy functionalization and modification to tailor the compound's properties for specific applications.

In addition to its role in pharmaceuticals, this compound has shown promise in material science applications. Its ability to form stable coordination complexes makes it a candidate for use in catalytic processes and electronic materials. Scientists have also investigated its potential as a building block for constructing advanced materials with unique electronic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern green chemistry principles. Researchers have developed efficient methods to synthesize this compound with high purity and yield by optimizing reaction conditions and using environmentally friendly solvents.

One of the most recent advancements in understanding this compound's properties comes from computational chemistry studies. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity patterns at the atomic level. These findings are expected to guide future research into optimizing its use in various applications.

The compound's stability under different environmental conditions has also been a focus of recent investigations. Studies have shown that it exhibits good thermal stability and resistance to oxidation under standard laboratory conditions. This makes it suitable for use in industrial processes where stability is a critical factor.

In conclusion, the compound 3-(3-amino-1H-1,2,4-triazol-1-yl)methyl-N,N-dimethyl-1,2,4-thiadiazol-5-amine (CAS No: 2138263-99-5) represents a significant advancement in organic chemistry due to its unique structure and versatile properties. Its potential applications span across pharmaceuticals, material science, and catalysis, making it an important area of focus for future research.